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Compound of Interest

Compound Name: MLT-231
Cat. No.: B8146324
Get Quote
\ J

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like MLT-231, a potent MALT1 inhibitor, are paramount to
ensuring laboratory safety and environmental compliance. This guide provides a
comprehensive overview of the recommended disposal procedures for MLT-231, emphasizing
operational safety and logistical planning.

Physicochemical Properties of MLT-231

A clear understanding of the compound's properties is the first step toward safe handling and
disposal. The following table summarizes the key physicochemical data for MLT-231.[1][2]
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Property Value
Molecular Weight 469.85 g/mol
Chemical Formula C19H19CIF3N702
Appearance Solid

CAS Number 2682102-10-7

1-(2-chloro-7-((3S,5S)-3,5-
IUPAC Name dimethylmorpholino)pyrazolo[1,5-a]pyrimidin-6-
yh)-3-(2-(trifluoromethyl)pyridin-4-yl)urea

Experimental Protocols: Proper Disposal
Procedures for MLT-231

While a specific Safety Data Sheet (SDS) for MLT-231 is not publicly available, the following
disposal procedures are based on best practices for handling similar research-grade chemical
compounds and draw upon safety guidelines for other MALT1 inhibitors.[3]

1. Personal Protective Equipment (PPE): Before handling MLT-231 for disposal, ensure the
following PPE is worn:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses with side shields or goggles.
e Lab Coat: A standard laboratory coat.

2. Waste Identification and Segregation:

e Solid Waste:

o Unused or expired MLT-231 powder should be collected in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in
a separate, sealed bag or container also labeled as chemical waste.
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e Liquid Waste:

o Solutions containing MLT-231 should be collected in a designated, leak-proof, and clearly
labeled waste container.

o Avoid mixing MLT-231 waste with other incompatible chemical waste streams. Consult
your institution's chemical compatibility chart.

3. Waste Container Labeling: All waste containers must be clearly labeled with the following
information:

e The words "Hazardous Waste"
e The full chemical name: "MLT-231"
e The concentration (if in solution)

e The primary hazards associated with the compound (e.g., "Harmful if swallowed," "Causes
skin irritation,” "Causes serious eye irritation,” "May cause respiratory irritation™).[3]

e The date the waste was first added to the container.
4. Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from general
laboratory traffic.

o Ensure the storage area is secondary containment to prevent the spread of material in case
of a leak.

5. Final Disposal:

o Consult Institutional Guidelines: The final disposal of chemical waste must be conducted in
accordance with your institution's Environmental Health and Safety (EHS) department
regulations.

e Do Not Dispose Down the Drain: Under no circumstances should MLT-231 or its solutions be
disposed of down the sink.
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» Professional Disposal: Arrange for the collection of the chemical waste by a licensed
hazardous waste disposal company, as coordinated by your EHS department.

Logical Workflow for MLT-231 Disposal

The following diagram illustrates the decision-making process for the proper disposal of MLT-
231.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of MLT-231.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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